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Compound of Interest

Compound Name: Gelsevirine

Cat. No.: B15591267

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling and disposal of
Gelsevirine, a potent oxindole alkaloid. Adherence to these protocols is essential to mitigate
the significant health risks associated with this compound. Gelsevirine and other alkaloids
from the Gelsemium genus are highly toxic and can cause severe adverse effects, including
respiratory depression, paralysis, and in extreme cases, death.[1][2][3]

Hazard Assessment and Toxicological Data

Gelsevirine is an alkaloid derived from plants of the Gelsemium genus, which are known for
their high toxicity.[1][4] All parts of the Gelsemium plant are considered toxic.[4] The primary
toxic components are indole alkaloids, with Gelsevirine being one of them.[1] Poisoning
primarily affects the nervous, digestive, and respiratory systems, with symptoms that can
include dizziness, nausea, abdominal pain, convulsions, and respiratory failure.[1][2] The
therapeutic dose of these alkaloids is very close to the toxic dose, necessitating extreme
caution during handling.[1]
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Metric Value Source

LD50 (Total Alkaloids of
Gelsemium elegans Benth, 15 mg/kg [1]

oral, mice)

LD50 (Total Alkaloids of
Gelsemium elegans Benth, 4 mg/kg [1]

intraperitoneal, mice)

Respiratory depression,
) decreased heart rate, lowered
Observed Toxic Effects ) [1][2]
blood pressure, paralysis,

asphyxia.

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted before handling Gelsevirine to ensure
the appropriate level of personal protective equipment is utilized. The following PPE is
mandatory for all procedures involving this compound.

PPE Selection Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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